7,7-Difluoro-4-azaspiro[2.4]heptane hcl

• Molecular Formula: C6H10ClF2N
• Molecular Weight: 169.60 g/mol
• IUPAC Name: 7,7-difluoro-4-azaspiro[2.4]heptane;hydrochloride
• InChI: InChI=1S/C6H9F2N.ClH/c7-6(8)3-4-9-5(6)1-2-5;/h9H,1-4H2;1H
• InChI Key: LZYGZSQHXHNXAO-UHFFFAOYSA-N
• Canonical SMILES: C1CC12C(CCN2)(F)F.Cl

Description

7,7-Difluoro-4-azaspiro[2.4]heptane hydrochloride (CAS: 1376248-54-2) is a bicyclic amine hydrochloride salt with a spiro[2.4]heptane core. Its molecular formula is C₆H₉F₂N·HCl, and it has a molecular weight of 169.60 g/mol . The compound features two fluorine atoms at the 7,7 positions and a secondary amine integrated into the spirocyclic structure. This rigid framework is pharmacologically significant, as spirocycles often enhance binding selectivity and metabolic stability in drug candidates. The hydrochloride salt improves solubility, making it suitable for pharmaceutical applications.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Isomers and Positional Variations

6,6-Difluoro-4-azaspiro[2.4]heptane HCl

• CAS: Not explicitly provided (related CID: 142576662)
• Molecular Formula : C₆H₉F₂N (base), HCl (counterion)
• Key Difference : Fluorines at the 6,6 positions instead of 7,7.
• Impact : Altered dipole moment and steric effects may influence receptor interactions. The spirocyclic strain and nitrogen basicity remain comparable .

1,1-Difluoro-5-azaspiro[2.4]heptane

• CAS : 1215166-77-0
• Similarity Score : 0.97 (vs. target compound)
• Key Difference : Fluorines at 1,1 positions and a 5-aza (amine) group.

Bicyclic vs. Spirocyclic Analogues

2-Azabicyclo[2.2.1]heptane Derivatives

• Examples :
  • (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane HCl (CAS: 31560-06-2)
  • 5-Fluoro-2-azabicyclo[2.2.1]heptane HCl (CAS: 2288709-05-5)
• Key Differences :
  • Bicyclo[2.2.1] systems have a bridged structure, introducing more strain than spiro systems.
  • Nitrogen at the bridgehead in bicyclic compounds exhibits lower basicity compared to spirocyclic amines .

3-Azabicyclo[4.1.0]heptane Derivatives

• Example : 7-(Trifluoromethyl)-3-azabicyclo[4.1.0]heptane HCl (CAS: 2231675-25-3)
• Key Differences: Larger bicyclo[4.1.0] system with a trifluoromethyl group.

Fluorination Patterns and Electronic Effects

Compound	Fluorine Substitution	Electronic Effect	Synthetic Yield
7,7-Difluoro-4-azaspiro[2.4]heptane HCl	7,7-difluoro	Moderate electronegativity, balanced polarity	96%
6-(Difluoromethyl)-3-azabicyclo[4.1.0]heptane HCl	6-(CHF₂)	Enhanced lipophilicity, steric bulk	Not reported
8,8-Difluoro-2-azaspiro[4.5]decane HCl (CAS: 1780964-59-1)	8,8-difluoro	Lower ring strain, higher molecular weight	Similarity 0.88

Physicochemical and Pharmacological Properties

• Solubility: The hydrochloride salt of the target compound improves aqueous solubility compared to non-salt forms (e.g., free base 1,1-difluoro-5-azaspiro[2.4]heptane) .
• Metabolic Stability: Fluorine atoms in 7,7-difluoro derivatives reduce metabolic oxidation compared to non-fluorinated spirocycles .
• Synthetic Efficiency : The target compound is synthesized in 96% yield via optimized routes, outperforming multi-step syntheses of larger analogs (e.g., m/z 874 compound in , requiring reverse-phase chromatography) .

Q & A

Basic Question: What synthetic methodologies are recommended for synthesizing 7,7-Difluoro-4-azaspiro[2.4]heptane HCl, and how can purity be validated?

Answer:
Synthesis typically involves multi-step routes, such as cyclization of fluorinated precursors followed by HCl salt formation. Key steps include:

• Cyclization : Using fluorinated intermediates under controlled temperature (e.g., −78°C to room temperature) to form the spirocyclic core .
• Salt Formation : Reacting the free base with HCl in solvents like diethyl ether or THF to precipitate the hydrochloride salt .
  Purity Validation :
• Spectroscopy : NMR (¹H/¹³C) to confirm spirocyclic structure and fluorine substitution patterns .
• Chromatography : HPLC or GC-MS to assess chemical purity (>95% recommended for pharmacological studies) .

Advanced Question: How can reaction parameters be optimized to enhance yield and scalability?

Answer:

• Solvent Selection : Polar aprotic solvents (e.g., DMF) improve fluorination efficiency, while non-polar solvents (e.g., toluene) aid in cyclization .
• Catalysis : Transition-metal catalysts (e.g., Pd/C) may reduce side reactions during deprotection steps .
• Flow Chemistry : Continuous flow reactors enable precise control of exothermic reactions (e.g., fluorination) and improve scalability .
• DoE (Design of Experiments) : Statistical optimization of temperature, pressure, and stoichiometry to maximize yield .

Basic Question: What analytical techniques are critical for confirming the structural integrity of this compound?

Answer:

• NMR Spectroscopy : ¹⁹F NMR to verify difluoro substitution at the 7,7-positions .
• X-ray Crystallography : Resolves spirocyclic conformation and HCl salt coordination .
• Mass Spectrometry : High-resolution MS (HRMS) to confirm molecular formula (C₆H₈F₂N·HCl) .

Advanced Question: How can researchers address contradictions in reported biological activity data?

Answer:

• Assay Standardization : Use validated cell lines (e.g., HEK293 for receptor binding) and control for batch-to-batch compound variability .
• Metabolic Stability Testing : Assess liver microsomal stability to rule out pharmacokinetic discrepancies .
• Theoretical Frameworks : Link findings to established pathways (e.g., GPCR modulation) to contextualize contradictory results .

Basic Question: What known biochemical targets or pathways are associated with this compound?

Answer:

• Neurological Targets : Preliminary studies suggest activity at σ-1 receptors, implicated in neuroprotection and pain modulation .
• Oncology Pathways : Inhibition of histone deacetylases (HDACs) in vitro, though mechanism requires further validation .

Advanced Question: What computational strategies can predict the compound’s pharmacological profile?

Answer:

• Molecular Docking : Simulate binding to targets like σ-1 receptors using software (e.g., AutoDock Vina) .
• QSAR Modeling : Correlate structural features (e.g., fluorine electronegativity) with activity to guide analog design .
• ADMET Prediction : Tools like SwissADME estimate bioavailability and toxicity risks .

Basic Question: What are the stability considerations for long-term storage of this compound?

Answer:

• Storage Conditions : −20°C under inert gas (argon) to prevent hydrolysis of the HCl salt .
• Degradation Monitoring : Periodic NMR and TLC to detect decomposition (e.g., spiro ring opening) .

Advanced Question: How can in vivo efficacy models be designed to evaluate therapeutic potential?

Answer:

• Animal Models : Use transgenic mice (e.g., Alzheimer’s models) for neurological studies, with dose escalation based on pharmacokinetic data .
• Biomarker Analysis : Measure cerebrospinal fluid (CSF) levels of tau/pro-inflammatory cytokines to assess target engagement .

Basic Question: What are the key challenges in synthesizing enantiomerically pure forms?

Answer:

• Chiral Resolution : Use chiral auxiliaries (e.g., Evans’ oxazolidinones) during cyclization .
• Asymmetric Catalysis : Employ Ru-based catalysts for enantioselective hydrogenation .

Advanced Question: How can mechanistic studies elucidate the role of fluorine substituents in bioactivity?

Answer:

• Isotopic Labeling : Synthesize ¹⁸F analogs to track biodistribution via PET imaging .
• Electrophilic Fluorination : Compare activity of mono- vs. difluoro analogs to determine substituent effects .